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Compound of Interest

Compound Name: Tetrasul

Cat. No.: B1683111

Disclaimer: The following document summarizes the currently available toxicological
information for the acaricide Tetrasul. Due to the age of the compound and its discontinued
use in regions such as Europe, comprehensive and recent toxicological data is scarce in
publicly accessible literature. This report highlights existing data and identifies significant
information gaps.

Executive Summary

Tetrasul (CAS No. 2227-13-6) is an organochlorine acaricide.[1] This review compiles
available data on its toxicological profile in mammals. Information regarding the acute toxicity of
Tetrasul is limited, and detailed data from chronic, reproductive, genotoxicity, and
carcinogenicity studies are not readily available in the public domain. Hazard classifications
from regulatory bodies indicate that Tetrasul is harmful in contact with skin and poses a long-
term hazard to aquatic life.[1] Due to the lack of comprehensive data, a full toxicological
assessment cannot be completed at this time. This document presents the available
information and provides context by including data on the structurally related compound,
diphenyl sulfide.

Chemical and Physical Properties
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Property Value
Chemical Formula C12H6CI4S
Molecular Weight 324.0 g/mol [1]

2,4,4' 5-Tetrachlorodiphenyl sulfide, p-
Synonyms . '
Chlorophenyl 2,4,5-trichlorophenyl sulfide[1]

Mammalian Toxicity

Detailed toxicological studies on Tetrasul are not widely available. The primary accessible
information comes from hazard classifications.

Acute Toxicity

Specific LD50 values for Tetrasul were not found in the reviewed literature. However, the
Globally Harmonised System (GHS) classification provided by the European Chemicals Agency
(ECHA) indicates that Tetrasul is harmful in contact with skin (Acute Toxicity, Dermal, Category
4).[1]

For context, acute toxicity data for the structurally related, but less complex, compound
diphenyl sulfide is presented below. It is crucial to note that these values are not for Tetrasul
and should be interpreted with caution, as the addition of chlorine atoms can significantly alter
a compound's toxicity.

Table 1: Acute Toxicity of Diphenyl Sulfide (CAS No. 139-66-2)

Route Species LD50

Oral Rat (female) 300 to 2000 mg/kg[2]
Oral Rat 490 pL/kg[2]

Dermal Rat (female) 5000 mg/kg[2]
Dermal Rabbit 11300 pL/kg[2]

Sub-chronic and Chronic Toxicity
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No data on the sub-chronic or chronic toxicity of Tetrasul in mammals were identified in the
available literature.

Genotoxicity

Information regarding the genotoxic potential of Tetrasul is not available in the reviewed

sources.

Carcinogenicity
There is no available data to assess the carcinogenic potential of Tetrasul in mammals. The
International Agency for Research on Cancer (IARC) has not classified Tetrasul.

Reproductive and Developmental Toxicity

No studies on the reproductive or developmental toxicity of Tetrasul were found in the public
domain.

Hazard Classification

The following table summarizes the GHS hazard statements for Tetrasul as reported to ECHA.

Table 2: GHS Hazard Classification for Tetrasul

Hazard Code Hazard Statement
H312 Harmful in contact with skin[1]
H412 Harmful to aquatic life with long lasting effects[1]

Experimental Protocols and Workflows

Detailed experimental protocols for toxicological studies on Tetrasul are not available. The
following diagrams illustrate generic workflows for toxicological assessment.
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Acute Dermal Toxicity Study Workflow (Generic)
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Caption: A generic workflow for an acute dermal toxicity study.
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Chemical Risk Assessment Logic

Hazard Identification
(What adverse effects can it cause?)

Y

Dose-Response Assessment
(Relationship between dose and effect)

Exposure Assessment
(What levels of exposure are likely?)
Risk Characterization
(Probability of adverse effects)
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Caption: The logical steps in a typical chemical risk assessment process.

Data Gaps and Future Research

The available information on the toxicological profile of Tetrasul in mammals is severely
limited. Key data gaps exist in the following areas:

o Acute oral and inhalation toxicity: Quantitative LD50/LC50 values are needed.

e Sub-chronic and chronic toxicity: No-Observed-Adverse-Effect Levels (NOAELSs) and
Lowest-Observed-Adverse-Effect Levels (LOAELS) from repeated dose studies are essential
for risk assessment.

o Genotoxicity: A battery of in vitro and in vivo tests is required to assess mutagenic and
clastogenic potential.

o Carcinogenicity: Long-term bioassays in rodent models are necessary.
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o Reproductive and developmental toxicity: Studies are needed to evaluate effects on fertility
and offspring.

e Mechanism of action: The specific biochemical pathways affected by Tetrasul in mammals
are unknown. The University of Hertfordshire's pesticide properties database suggests it may
act by inhibiting oxidative phosphorylation, but further research is needed to confirm this in
mammals.[3]

o ADME (Absorption, Distribution, Metabolism, and Excretion): Understanding the
pharmacokinetic profile of Tetrasul is crucial for extrapolating animal data to humans.

Conclusion

Based on the limited available data, Tetrasul is classified as harmful in contact with skin.
However, a comprehensive toxicological profile cannot be constructed due to the lack of data
on its effects following oral or inhalation exposure, as well as its long-term effects, including
carcinogenicity and reproductive toxicity. The data gaps for Tetrasul are significant, and further
research would be required to perform a modern, complete risk assessment. Professionals in
drug development and research should be aware of these limitations when considering
compounds with similar structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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